Cas no 438229-96-0 (5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a fused thiophene-triazole core with a thiol functional group. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of the thiol group enhances reactivity, enabling selective modifications for the development of biologically active derivatives. The ethyl and dimethyl substituents contribute to improved lipophilicity, potentially influencing pharmacokinetic properties. This compound serves as a valuable intermediate in medicinal chemistry, particularly for designing enzyme inhibitors or metal-chelating agents. Its stability under standard conditions ensures reliable handling in laboratory settings. Further functionalization opportunities make it a useful scaffold for structure-activity relationship studies.

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol structure

438229-96-0 structure

Product Name:5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol

CAS No:438229-96-0

MF:C₁₀H₁₃N₃S₂

MW:239.360318899155

MDL:MFCD03075301

CID:871032

Update Time:2026-04-29

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(4,5-Dimethylthiophen-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- 5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- AC1LFNZF
- ALBB-003182
- BBL017531
- CTK6E9177
- MolPort-001-624-834
- STK449304
- MDL： MFCD03075301
- Inchi： InChI=1S/C10H13N3S2/c1-4-13-9(11-12-10(13)14)8-5-15-7(3)6(8)2/h5H,4H2,1-3H3,(H,12,14)
- InChI Key： BFYUHUPSLYRBIE-UHFFFAOYSA-N
- SMILES： CCN1C(=NN=C1S)C2=CSC(=C2C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D459045-100mg	5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol	438229-96-0		100mg	$ 70.00	2022-06-05
TRC	D459045-500mg	5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol	438229-96-0		500mg	$ 230.00	2022-06-05
TRC	D459045-1g	5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol	438229-96-0		1g	$ 340.00	2022-06-05
Chemenu	CM114563-1g	5-(4,5-dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol	438229-96-0	95%	1g	$***	2023-05-30
Chemenu	CM114563-5g	5-(4,5-dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol	438229-96-0	95%	5g	$***	2023-05-30
abcr	AB214394-1 g	5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%	438229-96-0		1 g	€230.10	2023-07-20
abcr	AB214394-5 g	5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%	438229-96-0		5 g	€749.60	2023-07-20
eNovation Chemicals LLC	Y1242704-1g	5-(4,5-DIMETHYLTHIEN-3-YL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL	438229-96-0	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1242704-5g	5-(4,5-DIMETHYLTHIEN-3-YL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL	438229-96-0	95%	5g	$650	2024-06-06
abcr	AB214394-1g	5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, 95%; .	438229-96-0	95%	1g	€230.10	2025-04-18